(1H-benzimidazol-2-ylmethyl)diisopropylamine

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-N-propan-2-ylpropan-2-amine
• InChI: InChI=1S/C14H21N3/c1-10(2)17(11(3)4)9-14-15-12-7-5-6-8-13(12)16-14/h5-8,10-11H,9H2,1-4H3,(H,15,16)
• InChI Key: GQIKGPQNTHPGIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=NC2=CC=CC=C2N1)C(C)C
• Molecular Formula: C14H21N3
• Molecular Weight: 231.34 g/mol

Description

(1H-benzimidazol-2-ylmethyl)diisopropylamine, also known as BISA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a versatile compound that has been used in various fields, including medicinal chemistry, biochemistry, and material science.

Mechanism of Action

The mechanism of action of (1H-benzimidazol-2-ylmethyl)diisopropylamine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. (1H-benzimidazol-2-ylmethyl)diisopropylamine has also been shown to inhibit the production of inflammatory cytokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
(1H-benzimidazol-2-ylmethyl)diisopropylamine has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells. (1H-benzimidazol-2-ylmethyl)diisopropylamine has also been shown to inhibit the migration and invasion of cancer cells. In addition, (1H-benzimidazol-2-ylmethyl)diisopropylamine has been shown to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of (1H-benzimidazol-2-ylmethyl)diisopropylamine is its versatility. It can be easily synthesized and has a wide range of applications in various fields. However, one of the limitations of (1H-benzimidazol-2-ylmethyl)diisopropylamine is its toxicity. It has been shown to be toxic to normal cells at high concentrations.

Future Directions

There are several future directions for research on (1H-benzimidazol-2-ylmethyl)diisopropylamine. One potential direction is the development of (1H-benzimidazol-2-ylmethyl)diisopropylamine-based drugs for the treatment of cancer and inflammatory diseases. Another potential direction is the investigation of (1H-benzimidazol-2-ylmethyl)diisopropylamine as a potential biomaterial for tissue engineering. In addition, further studies are needed to fully understand the mechanism of action of (1H-benzimidazol-2-ylmethyl)diisopropylamine and its potential side effects.
In conclusion, (1H-benzimidazol-2-ylmethyl)diisopropylamine is a promising compound with a wide range of applications in various fields. Its unique properties make it an attractive candidate for further research and development. Further studies are needed to fully understand its mechanism of action and potential side effects, as well as its potential applications in medicine and material science.

Synthesis Methods

The synthesis of (1H-benzimidazol-2-ylmethyl)diisopropylamine involves the reaction between 1H-benzimidazole and diisopropylamine in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is obtained in high yield. The purity of the product can be improved by recrystallization.

Scientific Research Applications

(1H-benzimidazol-2-ylmethyl)diisopropylamine has been extensively studied for its potential use in medicinal chemistry. It has been shown to exhibit antitumor activity against various types of cancer cells. (1H-benzimidazol-2-ylmethyl)diisopropylamine has also been investigated for its potential use as an anti-inflammatory agent. In addition, (1H-benzimidazol-2-ylmethyl)diisopropylamine has been used as a ligand in coordination chemistry, where it forms complexes with various metal ions.